Cas no 2228880-13-3 (tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate
• CAS No: 2228880-13-3
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6194596
• PubChem ID: 165638484
• Update Time: 2025-06-21

tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate
• 2228880-13-3
• EN300-1885897
• tert-butyl N-[4-(2-hydroxypropan-2-yl)-2-methylphenyl]carbamate

• Inchi： 1S/C15H23NO3/c1-10-9-11(15(5,6)18)7-8-12(10)16-13(17)19-14(2,3)4/h7-9,18H,1-6H3,(H,16,17)
• InChI Key： SFKRVMLWILWYKW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate

Research Brief on tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate (CAS: 2228880-13-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate (CAS: 2228880-13-3) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique carbamate and hydroxyl functional groups, has garnered attention for its potential applications in drug discovery and development. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate, emphasizing its role as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions. The researchers employed a multi-step synthesis approach, starting from commercially available 2-methyl-4-nitrophenol, to achieve high yields and purity. The compound's structural features were confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further biological evaluation.

In another study, researchers investigated the compound's potential as a modulator of inflammatory pathways. Preliminary in vitro assays demonstrated that tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate exhibited inhibitory effects on NF-κB signaling, a key pathway involved in chronic inflammation. These findings suggest its potential utility in the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the compound's application in oncology. A 2023 report in Bioorganic & Medicinal Chemistry Letters highlighted its use as a scaffold for designing novel kinase inhibitors. The study revealed that derivatives of tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate showed promising activity against specific cancer-associated kinases, with IC50 values in the low micromolar range. These results underscore the compound's versatility and potential as a starting point for anticancer drug development.

In conclusion, tert-butyl N-4-(2-hydroxypropan-2-yl)-2-methylphenylcarbamate (CAS: 2228880-13-3) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its demonstrated biological activities make it a compound of interest for future research. Continued exploration of its derivatives and mechanisms of action could yield significant contributions to the development of new therapeutic agents.